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Compound of Interest

Compound Name: 2-(2,4-Difluorophenyl)pyridine

Cat. No.: B1338927 Get Quote

Essential Safety and Handling Guide for 2-(2,4-
Difluorophenyl)pyridine
This guide provides immediate, essential safety and logistical information for handling 2-(2,4-
Difluorophenyl)pyridine in a laboratory setting. The following procedures and data are

intended for researchers, scientists, and professionals in drug development to ensure safe

handling, storage, and disposal of this compound.

Hazard Identification and Personal Protective
Equipment (PPE)
2-(2,4-Difluorophenyl)pyridine is a chemical that requires careful handling due to its potential

health hazards. It can be harmful if swallowed, cause skin irritation, serious eye irritation, and

may cause respiratory irritation. Adherence to proper PPE protocols is mandatory to minimize

exposure risk.

Recommended Personal Protective Equipment:
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PPE Category Specification Rationale

Eye and Face Protection

Tightly fitting safety goggles. A

face shield (minimum 8-inch) is

also required.[1]

To protect against splashes

and vapors that can cause

serious eye damage.

Hand Protection

Chemical-resistant gloves.

While specific breakthrough

times for 2-(2,4-

Difluorophenyl)pyridine are not

available, nitrile or butyl rubber

gloves are generally

recommended for handling

aromatic and heterocyclic

compounds. Always inspect

gloves for integrity before use

and employ proper glove

removal technique to avoid

skin contact.

To prevent skin irritation and

absorption.

Respiratory Protection

For operations that may

generate vapors or mists, a

full-face respirator with multi-

purpose combination (US) or

type ABEK (EN 14387)

respirator cartridges is

recommended. If the respirator

is the sole means of

protection, a full-face supplied

air respirator should be used.

To protect the respiratory

system from irritation.

Protective Clothing

A standard laboratory coat

should be worn. For larger

quantities or procedures with a

higher risk of splashing,

chemical-resistant coveralls

are advised.

To protect the skin from

accidental contact.
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Quantitative Safety Data
The following table summarizes key quantitative data for 2-(2,4-Difluorophenyl)pyridine.

Property Value Source

Molecular Formula C₁₁H₇F₂N

Molecular Weight 191.18 g/mol

Appearance
White to off-white solid or

colorless liquid
[2][3]

Boiling Point 95 °C at 0.4 mmHg

Density 1.254 g/mL at 25 °C

Flash Point 103.3 °C (217.9 °F)

Vapor Pressure
0.0±0.5 mmHg at 25°C

(Predicted)
[2]

Occupational Exposure Limits Not established. [1]

Operational and Disposal Plans
A systematic approach to handling, storage, and disposal is crucial for laboratory safety. The

following workflow outlines the key steps for working with 2-(2,4-Difluorophenyl)pyridine.
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Operational Workflow for Handling 2-(2,4-Difluorophenyl)pyridine

Preparation Handling

Storage

Waste Management & Disposal
Review SDS Don PPE Work in Fume Hood

Proceed to Handling
Perform Experiment

Store in Tightly Sealed ContainerPost-Experiment

Segregate Waste

Generate Waste

Keep in Cool, Dry, Well-Ventilated Area

Label Waste Container Dispose via Licensed Contractor

Click to download full resolution via product page

Handling Workflow Diagram

Experimental Protocols:

Preparation: Before handling, thoroughly review the Safety Data Sheet (SDS).[1] Ensure that

all recommended PPE is available and in good condition. Don the appropriate PPE as

specified in the table above.

Handling: All work with 2-(2,4-Difluorophenyl)pyridine should be conducted in a properly

functioning chemical fume hood to minimize inhalation exposure. Avoid contact with skin and

eyes.[1]

Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated

area, away from heat and direct sunlight.

Disposal: Dispose of waste, including contaminated materials and empty containers, as

hazardous waste.[1] Do not mix with other waste streams.[1] Arrange for disposal through a

licensed and approved waste disposal company.[1]

Emergency Procedures
In the event of an exposure or spill, immediate action is critical.
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Emergency Situation Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

Remove contaminated clothing and wash the

affected area with soap and plenty of water. If

irritation persists, seek medical attention.

Inhalation

Move the affected person to fresh air. If

breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek

immediate medical attention.[1]

Ingestion

Do not induce vomiting. Rinse mouth with water.

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Spill

Evacuate the area. Wear appropriate PPE,

including respiratory protection. Absorb the spill

with an inert material (e.g., vermiculite, sand)

and place it in a sealed container for disposal.[1]

Ventilate the area and wash the spill site after

material pickup is complete.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1338927#personal-protective-equipment-for-
handling-2-2-4-difluorophenyl-pyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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